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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1149921

For laboratory professionals engaged in research and development, the proper handling and
disposal of investigational compounds like BMS-911172, an adaptor-associated kinase 1
(AAK1) inhibitor, are paramount for ensuring personnel safety and environmental protection.[1]
While a specific Safety Data Sheet (SDS) from the primary manufacturer is not publicly
available, a comprehensive disposal plan can be formulated based on guidelines for similar
potent kinase inhibitors and general best practices for hazardous chemical waste management
in a laboratory setting.[2][3][4]

Hazard Assessment and Personal Protective
Equipment (PPE)

As with many small molecule inhibitors, BMS-911172 should be handled as a potentially
hazardous substance. The primary routes of exposure are inhalation, skin contact, and
ingestion.[3] A thorough risk assessment should be conducted before handling.

Required Personal Protective Equipment (PPE):
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Activity Required PPE Specifications
o ) ) Double Gloves, Lab Coat, To be conducted in a certified
Weighing and Aliquoting ] ] )
(Solid) Safety Glasses with Side chemical fume hood or a
oli
Shields, N95 Respirator ventilated balance enclosure.
] ) Double Gloves, Lab Coat, ) B
Solution Preparation and ) ) To be conducted in a certified
] Safety Glasses with Side )
Handling ) chemical fume hood.
Shields

Use appropriate waste
) Double Gloves, Lab Coat, )
Waste Disposal ) containers and follow
Safety Goggles, Face Shield ) )
designated disposal routes.

Step-by-Step Disposal Procedures

All waste contaminated with BMS-911172 must be treated as hazardous chemical waste. Do
not dispose of this compound down the drain or in regular trash.

1. Unused or Expired BMS-911172 (Neat Compound):

e Segregation: Keep the neat compound waste separate from other chemical waste streams to
prevent unintended reactions.

» Containerization: Place the unused or expired BMS-911172 in its original container if
possible, or in a clearly labeled, sealed, and chemically compatible hazardous waste
container. The label should include the full chemical name: "BMS-911172" and the CAS
Number: "1644248-18-9".

» Disposal: Arrange for collection and disposal through a licensed hazardous material disposal
company.

2. Contaminated Solid Waste:

o Description: This includes items such as gloves, pipette tips, vials, weighing papers, and
other disposable labware that have come into contact with BMS-911172.
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o Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed
hazardous waste container.

e Labeling: The container must be labeled as "Hazardous Waste" and indicate the chemical
contaminant (BMS-911172).

3. Contaminated Liquid Waste:

e Description: This includes unused solutions of BMS-911172 and any solvents used for
decontamination.

o Collection: Collect all liquid waste in a dedicated, leak-proof, and clearly labeled hazardous
liquid waste container.

o Compatibility: Do not mix with incompatible waste streams.

Accidental Spill Clean-up and Disposal

In the event of a spill, the area should be secured and personnel protected.

Spill Type Clean-up Procedure

Carefully sweep or scoop the material to avoid

generating dust. Place the collected material

Solid Spill _ _ o
and any contaminated cleaning supplies into a
sealed, labeled hazardous waste container.
Absorb the spill with an inert, non-combustible
o ] absorbent material (e.g., vermiculite, sand).
Liquid Spill

Collect the absorbed material and place it into a

designated hazardous waste container.

Following the initial clean-up, the spill area should be decontaminated with an appropriate
solvent (e.g., 70% ethanol followed by soap and water), and all decontamination materials
must also be disposed of as hazardous waste.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of BMS-
911172 and related materials.

BMS-911172 Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of BMS-911172 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

